5-(3,5-Dimethylpiperidin-1-yl)piperidine-3-carboxylic acid
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Overview
Description
5-(3,5-Dimethylpiperidin-1-yl)piperidine-3-carboxylic acid is a compound with the molecular formula C₁₃H₂₄N₂O₂ and a molecular weight of 240.34 g/mol . This compound is part of the piperidine family, which is known for its significant role in the pharmaceutical industry due to its presence in various drug molecules .
Preparation Methods
The synthesis of 5-(3,5-Dimethylpiperidin-1-yl)piperidine-3-carboxylic acid typically involves the hydrogenation of 3,5-dimethylpyridine . This process can be carried out under various conditions, often requiring a catalyst such as palladium on carbon (Pd/C) and hydrogen gas (H₂) at elevated pressures and temperatures . Industrial production methods may involve similar hydrogenation processes but on a larger scale with optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
5-(3,5-Dimethylpiperidin-1-yl)piperidine-3-carboxylic acid can undergo several types of chemical reactions, including:
Scientific Research Applications
5-(3,5-Dimethylpiperidin-1-yl)piperidine-3-carboxylic acid has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 5-(3,5-Dimethylpiperidin-1-yl)piperidine-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors, leading to a biological response . The exact pathways and targets can vary depending on the specific application and context in which the compound is used .
Comparison with Similar Compounds
5-(3,5-Dimethylpiperidin-1-yl)piperidine-3-carboxylic acid can be compared with other piperidine derivatives, such as:
3,5-Dimethylpiperidine: This compound is a precursor to tibric acid and is typically prepared by hydrogenation of 3,5-dimethylpyridine.
The uniqueness of this compound lies in its specific substitution pattern and functional groups, which confer distinct chemical and biological properties .
Properties
Molecular Formula |
C13H24N2O2 |
---|---|
Molecular Weight |
240.34 g/mol |
IUPAC Name |
5-(3,5-dimethylpiperidin-1-yl)piperidine-3-carboxylic acid |
InChI |
InChI=1S/C13H24N2O2/c1-9-3-10(2)8-15(7-9)12-4-11(13(16)17)5-14-6-12/h9-12,14H,3-8H2,1-2H3,(H,16,17) |
InChI Key |
OKPBDTMDKPVYPV-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(CN(C1)C2CC(CNC2)C(=O)O)C |
Origin of Product |
United States |
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